Cas no 5452-19-7 (4(3H)-Quinazolinone,2-amino-5,6,7,8-tetrahydro-6-(hydroxymethyl)-)

• Product Name: 4(3H)-Quinazolinone,2-amino-5,6,7,8-tetrahydro-6-(hydroxymethyl)-
• CAS No: 5452-19-7
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 372389
• PubChem ID: 135431285
• Update Time: 2025-04-19

4(3H)-Quinazolinone,2-amino-5,6,7,8-tetrahydro-6-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,2-amino-5,6,7,8-tetrahydro-6-(hydroxymethyl)-
• 2-amino-6-(hydroxymethyl)-5,6,7,8-tetrahydro-1H-quinazolin-4-one
• 2-amino-6-(hydroxymethyl)-5,6,7,8-tetrahydroquinazolin-4-ol
• 2-Amino-6-hydroxymethyl-5,6,7,8-tetrahydro-3H-chinazolin-4-on
• 2-amino-6-hydroxymethyl-5,6,7,8-tetrahydro-3H-quinazolin-4-one
• AC1L5GHY
• AC1Q696I
• AR-1D8572
• CHEMBL22567
• CTK5A1422
• CTK8J1703
• NSC21931
• DTXSID70281546
• 2-Amino-6-(hydroxymethyl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one
• NSC-21931
• 5452-19-7
• 2-amino-6-(hydroxymethyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one

• Inchi： 1S/C9H13N3O2/c10-9-11-7-2-1-5(4-13)3-6(7)8(14)12-9/h5,13H,1-4H2,(H3,10,11,12,14)
• InChI Key： IERMBDFBWUYYOH-UHFFFAOYSA-N
• SMILES： OCC1CC2C(NC(N)=NC=2CC1)=O

Computed Properties

• Exact Mass: 195.10089
• Monoisotopic Mass: 195.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 399°C at 760 mmHg
• Flash Point: 195.1°C
• Refractive Index: 1.735
• PSA: 87.71
• LogP: 0.03050